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Compound of Interest

Compound Name: SCR-1481B1

Cat. No.: B15579585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SCR-1481B1, also known as Metatinib, is a potent small molecule inhibitor targeting both c-

MET (Mesenchymal-Epithelial Transition factor) and VEGFR2 (Vascular Endothelial Growth

Factor Receptor 2).[1] Both c-MET and VEGFR2 are receptor tyrosine kinases that play crucial

roles in tumor cell proliferation, survival, migration, invasion, and angiogenesis.[2]

Dysregulation of these signaling pathways is implicated in the progression of numerous human

cancers, making dual inhibition a promising therapeutic strategy. Preclinical evaluation of SCR-
1481B1 in a robust in vivo xenograft model is a critical step in its development as a potential

anti-cancer therapeutic.

This document provides a detailed protocol for establishing and utilizing a subcutaneous

xenograft model to evaluate the in vivo efficacy of SCR-1481B1. It includes procedures for cell

line selection, animal handling, tumor implantation, drug administration, and endpoint analysis.

Signaling Pathways of Interest
SCR-1481B1 exerts its anti-tumor effects by inhibiting the c-MET and VEGFR2 signaling

pathways. Understanding these pathways is essential for interpreting experimental outcomes.
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Preparation Phase

Execution Phase

Analysis Phase

1. Cell Line Culture &
Expansion

3. Subcutaneous Tumor
Cell Implantation

2. Animal Acclimatization
(e.g., Nude Mice)

4. Tumor Growth Monitoring
(to ~100-200 mm³)

5. Randomization into
Treatment Groups

6. Treatment Administration
(Vehicle, SCR-1481B1)

7. Daily Monitoring
(Tumor Volume, Body Weight, Health)

8. Study Endpoint Reached

9. Final Data Collection
(Tumor Weight, Imaging, Blood)

10. Data Analysis
(TGI, Statistics)

11. Reporting of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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